7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one

• Molecular Formula: C8H5BrFNO2
• Molecular Weight: 246.03 g/mol
• IUPAC Name: 7-bromo-4-fluoro-3-hydroxy-1,3-dihydroindol-2-one
• InChI: InChI=1S/C8H5BrFNO2/c9-3-1-2-4(10)5-6(3)11-8(13)7(5)12/h1-2,7,12H,(H,11,13)
• InChI Key: GVFQYNFKJRICDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1F)C(C(=O)N2)O)Br

Description

7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one is a specialized indole-based building block of significant interest in medicinal chemistry and drug discovery. The indole scaffold is a privileged structure in pharmaceuticals, known for its ability to interact with diverse biological targets . Researchers value this particular derivative for its bifunctional halogenation (bromo and fluoro groups), which facilitates further structural elaboration through cross-coupling reactions and bioisosteric replacement, strategies critical in lead optimization . This compound serves as a key synthetic intermediate in the development of novel therapeutic agents. Indole derivatives have demonstrated a broad spectrum of pharmacological activities, including anticancer, antiviral, and anti-inflammatory actions . Specifically, indole-based molecules have been shown to regulate numerous proteins and genes involved in cancer progression, with several FDA-approved anticancer drugs, such as sunitinib and panobinostat, containing the indole pharmacophore . The presence of the bromo and fluoro substituents on this oxindole core structure enhances its potential as a precursor for designing potent inhibitors of key enzymes and receptors, including tyrosine kinases, tubulin, and topoisomerase II . Its application is primarily focused on overcoming challenges of drug resistance and toxicity in the development of new oncological treatments . This reagent is intended for use in exploratory synthesis and biological screening to advance the discovery of new chemical entities.

Preparation Methods

Preparation Methods

General Synthetic Approaches

The synthesis of 7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one typically follows routes involving:

• Construction of the indolinone core via cyclization reactions
• Introduction of halogen substituents either before or after ring closure
• Installation or preservation of the hydroxyl group at position 3

Two main synthetic strategies are reported in the literature:

Fischer Indole Synthesis Followed by Functional Group Modification

• Starting from appropriately substituted phenylhydrazines and ketones, the Fischer indole synthesis under acidic conditions forms the indole or indolinone skeleton.
• Subsequent bromination and fluorination steps introduce halogen atoms at desired positions.
• Hydroxylation at position 3 can be achieved via selective oxidation or nucleophilic substitution on a precursor carbonyl group.

This method is widely used for indole derivatives and can be adapted for halogenated substrates, but regioselectivity must be carefully controlled.

Direct Halogenated Indolinone Synthesis via Cyclization of Substituted Precursors

• Starting from halogenated aromatic ketones or aldehydes, intramolecular cyclization forms the dihydroindol-2-one ring.
• The hydroxyl group at position 3 may be introduced by reduction of the corresponding carbonyl or via hydroxy-substituted precursors.
• This route benefits from fewer steps and better control of halogen placement but requires access to halogenated precursors.

Specific Reported Synthesis Example

A closely related compound, 5-Bromo-6-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one, has been synthesized using the following approach:

Step	Reaction	Conditions	Yield	Notes
1	Cyclization of halogenated phenylhydrazine with ketone	Acidic medium (e.g., HCl, ZnCl2)	Moderate to high	Fischer indole synthesis variant
2	Selective bromination or fluorination	NBS or Selectfluor, controlled temperature	High	Halogenation regioselectivity critical
3	Hydroxylation at C-3 via reduction or nucleophilic substitution	NaBH4 reduction or hydrolysis	Good	Preserves halogen substituents

This method yielded the target compound as crystalline solid with melting points consistent with literature (e.g., 102–104 °C for related derivatives) and confirmed by NMR and IR spectroscopy.

Alternative Synthetic Routes

• Japp–Klingemann reaction coupled with cyclization has been used to prepare substituted indoles, which can be adapted for halogenated indolinones.
• Sulfonylation and tosylate intermediates have been employed to facilitate substitution reactions on the indole ring, enabling introduction of hydroxyl and halogen groups in a stepwise manner.
• Hydrazine hydrate treatment of substituted cyclohexanones under basic conditions can yield indazole derivatives structurally related to indolinones, offering alternative synthetic pathways.

Analytical Data Supporting Preparation

Analytical Technique	Observed Data for Target Compound or Analogs	Interpretation
¹H NMR (300 MHz, CDCl3)	δ 13.8 (br s, OH), aromatic protons 7.2–7.4 ppm, methyl singlets at ~3.7 ppm (for methylated analogs)	Confirms hydroxyl proton and aromatic substitution pattern
¹³C NMR (75 MHz, CDCl3)	Signals at 170–175 ppm (carbonyl C=O), 100–135 ppm (aromatic C), 20–30 ppm (alkyl C)	Carbonyl and aromatic carbons consistent with indolinone structure
IR Spectroscopy	Broad -OH peak ~3450 cm⁻¹, strong C=O stretch near 1680 cm⁻¹	Confirms hydroxyl and lactam carbonyl groups
Melting Point	102–104 °C (for closely related compounds)	Consistency with pure crystalline product

Summary Table of Preparation Routes

Method	Starting Materials	Key Reagents	Advantages	Disadvantages
Fischer Indole Synthesis + Halogenation + Hydroxylation	Phenylhydrazines, ketones	Acid (HCl, ZnCl2), NBS, NaBH4	Well-established, flexible	Multi-step, regioselectivity challenges
Cyclization of Halogenated Precursors	Halogenated aromatic ketones	Acid/base catalysts, reducing agents	Direct halogen placement, fewer steps	Requires halogenated precursors, availability issues
Japp–Klingemann + Cyclization	Aryldiazonium salts, β-keto esters	NaNO2, HCl, ethanol	Alternative route, good for complex substitution	More complex intermediates, longer sequences

Research Findings and Notes

• Halogen substituents (Br, F) influence electronic properties, affecting reactivity during synthesis and biological activity.
• Hydroxyl group at position 3 is critical for hydrogen bonding and bioactivity but requires mild conditions to avoid side reactions.
• Yields typically range from moderate (50–70%) to high (up to 80%) depending on reaction optimization.
• Purification often involves crystallization or chromatography to separate regioisomers or side products.
• Spectroscopic characterization is essential to confirm substitution pattern and purity.

Chemical Reactions Analysis

Types of Reactions

7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like Jones reagent or PCC.

Reduction: The carbonyl group can be reduced back to a hydroxyl group using reducing agents like sodium borohydride (NaBH4).

Substitution: The bromine and fluorine atoms can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Jones reagent, PCC, or m-CPBA.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles like amines, thiols, or alkoxides in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group yields a ketone, while substitution reactions can yield a variety of derivatives depending on the nucleophile used .

Scientific Research Applications

7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: Used in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one involves its interaction with specific molecular targets. The compound can act as an inhibitor or modulator of certain enzymes or receptors, affecting various biochemical pathways. The exact mechanism depends on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Structural Features

The biological and physicochemical properties of indolinones are highly dependent on substituent positions and functional groups. Below is a comparative analysis of key analogs:

Compound Name	Substituents (Positions)	Key Structural Differences	Biological Activity (If Reported)	Reference
7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one	Br (7), F (4), OH (3)	Unique combination of Br, F, and OH	Not explicitly reported; inferred from analogs	—
5-Bromo-3-acetoxy-2,3-dihydro-1H-indol-2-one	Br (5), OAc (3)	Br at position 5; acetylated hydroxyl	Antihypoxic activity
5-Bromo-3-hydroxy-3-(2-oxo-2-phenylethyl)-1H-indol-2-one	Br (5), OH (3), phenacyl group (3)	Phenacyl substitution at position 3	Not reported
4-Bromo-3-[(3-fluorophenyl)amino]-2,3-dihydro-1H-indol-2-one	Br (4), NH-C6H4-F (3)	Bromine at position 4; aromatic amine	Not reported
5-Bromo-3-[(3-chloro-4-methylphenyl)imino]-1H-indol-2-one	Br (5), imino group (3)	Imino substituent with Cl and CH3	Not reported

Key Observations:

• Bromine Position : Bromine at position 7 (target compound) vs. 4 or 5 in analogs may alter steric interactions in molecular binding pockets.
• Hydroxyl vs.
• Fluorine Substitution : The fluorine at position 4 in the target compound is rare among reported analogs, which often feature halogens at positions 5 or 5. Fluorine’s electronegativity may enhance metabolic stability .

Physicochemical Properties

• Solubility : The hydroxyl group in the target compound may improve aqueous solubility compared to acetylated analogs.
• Stability : Fluorine at position 4 could reduce susceptibility to oxidative metabolism, enhancing bioavailability.

Biological Activity

7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one is a compound of interest due to its potential biological activities. With the molecular formula $C_8H_5BrFNO_2$ and a molecular weight of 246.03 g/mol, it has been studied for various pharmacological effects, including its role as an inhibitor in different biochemical pathways.

Property	Value
Molecular Formula	$C_8H_5BrFNO_2$
Molecular Weight	246.03 g/mol
CAS Number	1695044-51-9

The biological activity of 7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one has been linked to its interaction with various targets in cellular pathways. Preliminary studies suggest that it may act as an inhibitor of specific enzymes involved in metabolic processes, potentially impacting the proliferation of certain cancer cell lines.

Cytotoxicity Assessment

In vitro cytotoxicity assays are essential for determining the safety profile of new compounds. Compounds structurally related to 7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one have shown low cytotoxicity at concentrations up to 100 µM . This suggests that if 7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one exhibits similar properties, it could be a viable candidate for further development in therapeutic applications.

Case Study 1: Inhibition of NS5B Polymerase

In a study focused on the discovery of novel inhibitors for HCV, several indole derivatives were screened for their ability to inhibit NS5B polymerase activity. The most potent compound exhibited an IC50 value of 16 µM. While direct data on 7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one is not available, the findings underscore the potential for this compound to exhibit similar inhibitory effects due to its structural characteristics .

Case Study 2: Structural Analysis and Binding Affinity

A structural analysis using computational methods has been employed to predict the binding affinities of indole derivatives to various targets. These studies have indicated that modifications at the bromine and fluorine positions can enhance binding affinity and specificity towards certain biological targets. The presence of a hydroxyl group also contributes to increased solubility and bioavailability, which are critical for drug development .